Cas no 61323-18-0 (2-Chloro-3-nitro-1,8-naphthyridine)

• Product Name: 2-Chloro-3-nitro-1,8-naphthyridine
• CAS No: 61323-18-0
• MF: C₈H₄ClN₃O₂
• MW: 209.589260101318
• CID: 484079
• PubChem ID: 5050030
• Update Time: 2025-07-02

2-Chloro-3-nitro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-nitro-1,8-naphthyridine
• 1,8-Naphthyridine, 2-chloro-3-nitro-
• 2-chloro-3-nitro-[1,8]naphthyridine
• 2-chloro-3-nitropyridino[2,3-b]pyridine
• AC1NMFGR
• AK126959
• CTK2E2448
• AKOS016012464
• CS-0365195
• 61323-18-0
• 2-chloro-3-nitro-1 ,8-naphthyridine
• DTXSID50407803
• DB-330047

• Inchi： 1S/C8H4ClN3O2/c9-7-6(12(13)14)4-5-2-1-3-10-8(5)11-7/h1-4H
• InChI Key： KTRXRJOJYKQKKS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=NC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.99932
• Monoisotopic Mass: 208.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 267-268 °C (decomposition)
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 68.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-Chloro-3-nitro-1,8-naphthyridine

Comprehensive Overview of 2-Chloro-3-nitro-1,8-naphthyridine (CAS No. 61323-18-0): Properties, Applications, and Innovations

2-Chloro-3-nitro-1,8-naphthyridine (CAS No. 61323-18-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted naphthyridine derivative exhibits unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines a chloro group and a nitro group on a 1,8-naphthyridine backbone, which contributes to its reactivity and versatility in organic transformations.

In recent years, the demand for nitrogen-containing heterocycles like 2-Chloro-3-nitro-1,8-naphthyridine has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a building block for antimicrobial agents and kinase inhibitors, aligning with the global focus on combating antibiotic resistance and targeted cancer therapies. The compound's CAS No. 61323-18-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry.

The synthesis of 2-Chloro-3-nitro-1,8-naphthyridine typically involves nitration and halogenation steps, optimized for high yield and purity. Its electrophilic character at the nitro and chloro positions allows for selective substitutions, enabling the creation of diverse derivatives. This adaptability addresses the growing need for structure-activity relationship (SAR) studies in drug design, a hot topic in AI-driven molecular modeling.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated naphthyridine core facilitates electron delocalization, a property exploited in optoelectronic devices. Searches for "nitro-naphthyridine applications in OLEDs" highlight industry interest in such innovations.

Quality control of CAS No. 61323-18-0 is critical, with HPLC and NMR being standard analytical techniques. Recent advancements in green chemistry have also explored eco-friendly synthesis routes for this compound, responding to sustainability trends in chemical manufacturing. Keywords like "environmentally friendly naphthyridine synthesis" reflect this shift in research priorities.

In conclusion, 2-Chloro-3-nitro-1,8-naphthyridine represents a nexus of interdisciplinary research. Its CAS No. 61323-18-0 serves as a gateway to exploring novel therapeutic agents and advanced materials, positioning it at the forefront of modern chemical innovation. As computational chemistry and automation reshape molecular discovery, this compound's strategic importance is poised to grow exponentially.